Cas no 832127-70-5 (1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-)
832127-70-5 structure
Product Name:1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-
CAS No:832127-70-5
MF:C8H7N3O2
MW:177.160081148148
CID:676077
PubChem ID:11401090
Update Time:2025-04-19
1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-
- 3-hydroxy-7-methyl-1,2,3-benzotriazin-4-one
- 832127-70-5
- DTXSID60464684
- SCHEMBL6253722
-
- Inchi: 1S/C8H7N3O2/c1-5-2-3-6-7(4-5)9-10-11(13)8(6)12/h2-4,13H,1H3
- InChI Key: HCRGFAOMJVISHM-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(C)=CC=2N=NN1O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 65.3Ų
1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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